2-Chloro-5-(1-chloro-1,3-dihydro-3-oxo-1-isobenzofuranyl)benzenesulphonyl chloride

• IUPAC Name: 2-chloro-5-(1-chloro-3-oxo-2-benzofuran-1-yl)benzenesulfonyl chloride
• InChI: InChI=1S/C14H7Cl3O4S/c15-11-6-5-8(7-12(11)22(17,19)20)14(16)10-4-2-1-3-9(10)13(18)21-14/h1-7H
• InChI Key: OGMWYNNFMITDOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)OC2(C3=CC(=C(C=C3)Cl)S(=O)(=O)Cl)Cl
• Molecular Formula: C14H7Cl3O4S
• DSSTOX Substance ID: DTXSID10988269
• Molecular Weight: 377.6 g/mol
• CAS RN: 68592-11-0

Description

Synthesis Analysis

The synthesis of complex chlorinated compounds often involves multiple steps, including chlorination, sulphonation, and condensation reactions. For example, the synthesis of polystannylated benzene derivatives, which are then converted to tris and tetrakis(chloromercurio)benzenes, demonstrates the intricate processes involved in synthesizing complex chlorinated organic molecules (Rot et al., 2000).

Molecular Structure Analysis

The molecular structure of chlorinated compounds is crucial for understanding their reactivity and physical properties. X-ray crystallography and other spectroscopic methods, such as NMR, are commonly used to elucidate the structures. For instance, the synthesis and structural analysis of sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride have provided insights into the arrangement of atoms and the spatial configuration of these molecules (Rublova et al., 2017).

Chemical Reactions and Properties

The chemical reactivity of 2-Chloro-5-(1-chloro-1,3-dihydro-3-oxo-1-isobenzofuranyl)benzenesulphonyl chloride includes its interactions with other chemical entities, highlighting its potential for various chemical transformations. The interaction with aluminium chloride and benzene, leading to acylation and sulphonylation, showcases the compound's reactivity and the influence of electron-attracting groups on these processes (Dart & Holt, 1974).

Physical Properties Analysis

The physical properties of chlorinated organic compounds, such as vapor pressure, solubility, and melting point, are determined by their molecular structure and are critical for their application and handling. Studies on the temperature dependence of physical-chemical properties of chlorobenzenes and other related compounds provide valuable data for environmental and chemical engineering applications (Shiu & Ma, 2000).

Chemical Properties Analysis

The chemical properties, including reactivity towards other chemical agents, stability under various conditions, and potential for chemical transformations, are essential for the application of chlorinated compounds in synthesis and industry. The formation of chlorinated phenols and other chlorinated compounds from phenols under oxidative and catalytic conditions illustrates the complex behavior of these molecules under various chemical conditions (Ryu, 2008).

Synthesis routes and methods

Procedure details

In a preferred procedure, 3-(4'-chloro-3'-chlorosulfonylphenyl)phthalide (17.15 g) and phosphorous pentachloride (104 g.) is heated under reflux for 2.5 hours in 300 ml of chlorobenzene. The cooled solution is extracted three times with 100 ml portions of water, dried (Na2SO4), filtered, and concentrated under a reduced pressure to give a yellow oil from which the title compound can be fractionally crystallized.